BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Trehalose Monohydrate & The
Amorphous Glass Transition (Tg)

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: Trehalose monohydrate
CAS No.: 6138-23-4
Cat. No.: B142596
- 7

Executive Summary

Trehalose is a non-reducing disaccharide widely utilized in biopharma for its exceptional ability
to stabilize protein structures and lipid membranes during desiccation (lyophilization) and
thermal stress.[1][2]

The Scientific Conflict: Users often query "Trehalose Monohydrate Tg." This is technically a
misnomer that leads to experimental failure.

o Crystalline State: Stable Trehalose exists primarily as a Dihydrate (

) with a melting/dehydration point, not a Tg.

e Amorphous State: The Glass Transition (

) applies to the Amorphous phase.

e The "Monohydrate" Stoichiometry: A water content of ~5.0% (w/w) corresponds
stoichiometrically to a monohydrate. At this specific hydration level, the

of amorphous trehalose drops from ~115°C (dry) to approximately 40°C-50°C, drastically
altering stability profiles.
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This guide analyzes the thermodynamics of the trehalose-water system, establishing the critical
relationship between residual moisture and the glass transition temperature.

Part 1: Thermodynamics & Phase Behavior[3]

To control stability, one must distinguish between the melting of the crystal and the softening of
the glass.

The Dehydration Pathway

Commercial trehalose is supplied as Trehalose Dihydrate. Upon heating or lyophilization, it
undergoes dehydration.

e Melting Point (
): The dihydrate undergoes a pseudo-melting/dehydration endotherm at ~97°C — 100°C.
e Glass Transition (

): Only after the crystal structure is broken (via melting or dissolution) and rapidly
cooled/dried does the material become amorphous.

The Gordon-Taylor Relationship

The

of amorphous trehalose is governed by the Gordon-Taylor equation, which describes how
water (a plasticizer with

) depresses the
of the sugar.[3]

¢ : Weight fractions of Trehalose and Water.[4]

of Dry Trehalose (~115°C / 388 K).
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of Water (~ -135°C / 138 K).

» : Gordon-Taylor constant (Experimental value for Trehalose

).[4]

Visualization: Phase Transition Logic

The following diagram illustrates the pathway from the stable crystalline dihydrate to the
amorphous glass.
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Figure 1: Trehalose Phase Transition Pathways
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Figure 1: The transition from crystalline dihydrate to amorphous glass requires energy input
(dehydration) and kinetic trapping (quenching/drying).

Part 2: Critical Data — Tg vs. Water Content

The term "Trehalose Monohydrate" in a formulation context usually refers to an amorphous
matrix containing ~5% water. The table below demonstrates why this specific water content is a

critical stability risk.

Table 1: Glass Transition Temperature of Amorphous
Trehalose at Varying Moisture Levels[6]
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State /
Stoichiometry

Water Content (%
wiw)

Approx.[S][4][6][7]

Tg (°C)

Stability
Implication

Maximum Stability.

Anhydrous Glass 0.0% 115°C - 120°C Suitable for high-temp
storage.

Trace Moisture 1.0% ~95°C High Stability.

) Standard Lyophilized

Low Moisture 2.5% ~75°C
Cake target.
CRITICAL RISK. Tg

) approaches

"Monohydrate" Equiv. ~5.1% 40°C - 50°C
accelerated storage
temps (40°C).
Unstable at Room

. . Temp.
High Moisture 10.0% ~10°C

Collapse/Crystallizatio
n likely.

Technical Insight: Note that at 5% water content, the

drops to roughly 45°C. If you perform accelerated stability testing at 40°C, you are

dangerously close to the glass transition (

). This proximity allows molecular mobility, leading to protein aggregation or

crystallization of the excipient.

Part 3: Experimental Protocol (mDSC)

Standard DSC often fails to detect the
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of trehalose because the enthalpic relaxation (aging peak) overlaps with the glass transition, or
the dehydration endotherm of residual water masks the shift.

Modulated DSC (mDSC) is the required standard for accurate

determination.

Protocol: Determination of Tg in Hydrated Trehalose

Objective: Isolate the Reversible Heat Flow (

) from the Non-Reversible Heat Flow (Enthalpic Relaxation/Dehydration).

e Sample Prep:
o Weigh 2-5 mg of sample into a Hermetic Aluminum Pan (Tzero).
o Crucial: Do not use pinhole pans if measuring the

of the specific hydration state; water loss during the scan will artificially raise the observed

e |nstrument Parameters:

o Mode: Modulated DSC.

o

Average Heating Rate: 2°C/min (Slower than standard 10°C/min to allow modulation).

[e]

Modulation Amplitude: £0.5°C or £1.0°C.

Modulation Period: 60 seconds.

o

[¢]

Range: -20°C to 160°C.

o Data Analysis:

o Select the Reversing Heat Flow signal.

o lIdentify the step change (inflection point). This is the
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o Ignore the endothermic peaks in the Non-Reversing or Total Heat Flow signals (these are
relaxation or evaporation events).

Visualization: DSC Decision Logic

Start: Measure Trehalose Tg

Is the sample hydrated?

No (Dry Pure) \Yes (Lyophilized/Hydrated)
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Figure 2: Decision Tree for Thermal Analysis of Trehalose
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Figure 2: Protocol selection is critical. Standard DSC often misinterprets dehydration as a
transition.
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Part 4: Application in Drug Development
Lyophilization Cycle Design
In freeze-drying, the Collapse Temperature (
) is closely related to the
(Glass transition of the maximally freeze-concentrated solution).
e Trehalose
: -30°C to -28°C.

e Implication: Primary drying must be conducted with a product temperature below -30°C to
prevent cake collapse.

The "Crystallization Kill Switch"

If an amorphous trehalose cake absorbs moisture to the "monohydrate” level (~5% water), the

drops to ~45°C.

« If the storage temperature exceeds 45°C, the amorphous rubber crystallizes into Trehalose
Dihydrate.

o Consequence: The water held in the amorphous matrix is expelled into the crystal lattice or
released as free water, causing hydrolysis of the API (Active Pharmaceutical Ingredient) and
physical cake failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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